O-ethyl (3-nitrophenyl)methylsulfanylmethanethioate

• Molecular Formula: C10H11NO3S2
• Molecular Weight: 257.3 g/mol
• IUPAC Name: O-ethyl (3-nitrophenyl)methylsulfanylmethanethioate
• InChI: InChI=1S/C10H11NO3S2/c1-2-14-10(15)16-7-8-4-3-5-9(6-8)11(12)13/h3-6H,2,7H2,1H3
• InChI Key: KVUCFIQADPELGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=S)SCC1=CC(=CC=C1)[N+](=O)[O-]

Description

O-Ethyl (3-nitrophenyl)methylsulfanylmethanethioate is a sulfur-containing organic compound characterized by a dithioate functional group (C=S-S-) linked to a 3-nitrophenyl aromatic ring and an O-ethyl ester moiety.

Comparison with Similar Compounds

O-Ethyl [2-(Trifluoromethyl)pyridin-3-yl]methylsulfanylmethanethioate

Key Differences :

• Substituent : The pyridinyl ring with a trifluoromethyl group (CF₃) replaces the 3-nitrophenyl group.
• Electronic Effects : The CF₃ group is strongly electron-withdrawing and lipophilic, enhancing membrane permeability compared to the nitro group.
• Applications : Used in agricultural chemistry for pest control due to its optimized balance of solubility and bioactivity .

Similarities :

• Both compounds share the O-ethyl dithioate core (C-S-S-C-O-ethyl), which may confer similar thiol-mediated reactivity or degradation pathways.

Property	O-Ethyl (3-Nitrophenyl)methylsulfanylmethanethioate	O-Ethyl [2-(Trifluoromethyl)pyridin-3-yl]methylsulfanylmethanethioate
Molecular Formula	C₁₀H₁₁NO₃S₂ (estimated)	C₁₀H₁₀F₃NOS₂
Aromatic Substituent	3-Nitrophenyl	2-(Trifluoromethyl)pyridin-3-yl
Key Functional Groups	Dithioate, Nitro	Dithioate, Trifluoromethyl
Potential Applications	Agrochemical intermediates	Agricultural pesticides

Organophosphorus Compounds (e.g., EPN, Edifenphos)

Key Differences :

• Core Structure: Organophosphorus compounds (e.g., O-ethyl O-(4-nitrophenyl) phenylphosphonothioate, EPN) contain a phosphorus center with thioate/phosphorothioate groups, unlike the carbon-centered dithioate in the target compound .
• Toxicity Mechanism : Phosphorus-based compounds often inhibit acetylcholinesterase, while dithioates may act via thiol oxidation or radical scavenging.
• Environmental Persistence : Phosphorus esters generally hydrolyze faster than sulfur-rich dithioates, which may persist longer in soil .

Similarities :

• Both classes are used in pest control and share O-ethyl ester moieties that influence bioavailability.

O-Ethyl Methylphosphonothioate and Derivatives

Key Differences :

• Phosphorus vs. Carbon Backbone: Compounds like O-ethyl methylphosphonothioate (CAS 64-17-5) feature a phosphorus atom bonded to methyl and O-ethyl groups, enabling nucleophilic reactivity distinct from the carbon-sulfur system in the target compound .
• Regulatory Status: Phosphonothioates are often regulated as chemical warfare precursors (e.g., Schedule 2B04), whereas dithioates have broader agrochemical applications .

Similarities :

O-Ethyl Ethylphosphonochloridothioate

Key Differences :

• Reactive Chloride Group: This compound (CAS 1497-68-3) includes a chloridothioate group, making it a reactive intermediate for synthesizing organophosphate insecticides, unlike the nitroaromatic dithioate .
• Synthetic Utility : Used as a phosphorylating agent, while the target compound may function as a final product or bioactive agent .